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Compound of Interest

Compound Name: Cholesteryl heptanoate

Cat. No.: B072216 Get Quote

An In-depth Technical Guide to Cholesteryl
Heptanoate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties,

biological significance, and experimental applications of cholesteryl heptanoate. The

information is intended to support research and development activities in the fields of

biochemistry, materials science, and pharmacology.

Core Properties
Cholesteryl heptanoate, also known as cholesteryl enanthate, is an ester of cholesterol and

heptanoic acid.[1] It belongs to the class of cholesteryl esters, which play a significant role in

various biological processes.[2]

Table 1: Physicochemical Properties of Cholesteryl Heptanoate
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Property Value Source

CAS Number 1182-07-6 [1][3][4]

Molecular Formula C34H58O2 [3]

Molecular Weight 498.82 g/mol [4]

Appearance White to off-white solid MedChemExpress

Melting Point 111.4 °C [4]

Boiling Point 553.5 °C [4]

Purity >99% [1]

Storage
Freezer (-20°C to -80°C for

long-term)
[1][4]

Biological Significance and Applications
Cholesteryl esters, including cholesteryl heptanoate, are crucial components in several

biological mechanisms. They are less soluble in water than cholesterol and are involved in the

synthesis of bile acids, steroid hormones, and various fat-soluble vitamins.[2] Cholesterol itself

is a vital constituent of cell membranes, where it modulates fluidity and permeability.[2]

The applications of cholesteryl heptanoate are diverse, stemming from its unique properties

as a liquid crystal and a biochemical reagent:

Liquid Crystals: As a thermotropic liquid crystal, cholesteryl heptanoate exhibits changes in

its optical properties with temperature variations. This characteristic is harnessed in

applications such as temperature measurement and the detection of contaminants.[5]

Biochemical Research: It serves as a biochemical reagent in life science research.[6][7] For

instance, it is used in studies related to fatty acid metabolism and the formation of

atherosclerotic lesions.[4]

Drug Delivery Systems: Cholesteryl heptanoate can be used to form polymeric matrices for

drug delivery applications. These matrices are often designed with polymers that have phase

transition temperatures near human body temperature (37°C).[4]
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Experimental Protocols
Detailed methodologies are critical for reproducible scientific outcomes. Below are key

experimental protocols involving cholesteryl heptanoate.

Single crystals of cholesteryl heptanoate can be grown for structural analysis.

Methodology: A common method for crystallization is the slow evaporation of a concentrated

solution.

Obtain a fine crystalline powder of cholesteryl heptanoate.

Prepare a concentrated solution using ethyl acetate as the solvent.

Allow the solvent to evaporate slowly at a controlled temperature.

Single crystals will form as the solution becomes supersaturated.[2]

For animal studies, proper dissolution of the compound is essential. The following protocol

provides a method to prepare a clear stock solution.

Reagents:

Cholesteryl Heptanoate

Dimethyl Sulfoxide (DMSO)

PEG300

Tween-80

Saline

Protocol for a 1 mL Working Solution:

Prepare a 50.0 mg/mL stock solution of cholesteryl heptanoate in DMSO.

To prepare the final working solution, add 100 µL of the DMSO stock solution to 400 µL of

PEG300 and mix thoroughly.
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Add 50 µL of Tween-80 to the mixture and ensure it is evenly mixed.

Add 450 µL of saline to bring the total volume to 1 mL.

If precipitation occurs, heating and/or sonication can be used to aid dissolution.[6] It is

recommended to prepare this working solution fresh on the day of use.[6]

The following diagram illustrates the workflow for preparing the in vivo working solution.

Preparation of In Vivo Working Solution

Start: Cholesteryl Heptanoate Powder

Dissolve in DMSO
(50 mg/mL Stock Solution)

Add 100 µL Stock to 400 µL PEG300

Add 50 µL Tween-80

Add 450 µL Saline

Final Working Solution
(≥ 5 mg/mL)

Click to download full resolution via product page
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Workflow for preparing an in vivo solution of cholesteryl heptanoate.

Signaling Pathways
While cholesteryl esters are integral to lipid metabolism and transport within the body, which

involves complex biochemical pathways, specific signaling cascades directly initiated by or

targeting only cholesteryl heptanoate are not well-documented in the reviewed literature. The

biological effects of cholesteryl esters are generally considered in the broader context of

cholesterol homeostasis and lipoprotein metabolism.

Conclusion
Cholesteryl heptanoate is a versatile molecule with significant applications in both materials

science and biomedical research. Its well-defined physical properties and role as a cholesterol

derivative make it a valuable tool for scientists and researchers. The experimental protocols

provided in this guide offer a starting point for the effective use of this compound in laboratory

settings. Further research into its specific biological interactions may unveil more targeted

applications in drug development and diagnostics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Cholesteryl heptanoate CAS number and molecular
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b072216#cholesteryl-heptanoate-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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